Cas no 183619-70-7 (N-n-butyl-4-acetamidobenzamide)

• Product Name: N-n-butyl-4-acetamidobenzamide
• CAS No: 183619-70-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2783765
• PubChem ID: 2425673
• Update Time: 2025-04-21

N-n-butyl-4-acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• N-n-butyl4-acetamidobenzamide
• 4-(acetylamino)-N-butylbenzamide
• DNVFOBRRLYURPJ-UHFFFAOYSA-N
• DTXSID70368609
• HMS1787B16
• STK061446
• N-butyl-4-acetamidobenzamide
• Z31763409
• 183619-70-7
• N-n-butyl-4-acetamidobenzamide
• SCHEMBL5502874
• AKOS001050782

• Inchi： 1S/C13H18N2O2/c1-3-4-9-14-13(17)11-5-7-12(8-6-11)15-10(2)16/h5-8H,3-4,9H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： DNVFOBRRLYURPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C)=O)NCCCC

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų